449733-84-0

Specnuezhenide

In Stock

• CAS RN:
• 449733-84-0

• Formula:
• C31H42O17

• InChI:
• InChI=1S/C31H42O17/c1-3-16-17(18(28(41)42-2)12-45-29(16)48-31-27(40)24(37)22(35)19(11-32)46-31)10-21(34)44-13-20-23(36)25(38)26(39)30(47-20)43-9-8-14-4-6-15(33)7-5-14/h3-7,12,17,19-20,22-27,29-33,35-40H,8-11,13H2,1-2H3/b16-3-/t17-,19+,20+,22+,23+,24-,25-,26+,27+,29-,30+,31-/m0/s1

• Specneuzhenide is an iridoid glycoside originally isolated from L. lucidum with diverse biological activities. It reduces neurotoxicity induced by 6-OHDA in SH-SY5Y cells by 49.2% when used at a concentration of 10 μM. Specneuzhenide (25, 50, and 100 μM) reduces high glucose-induced levels of cleaved caspase-3 protein and apoptosis in mouse glomerular mesangial cells. It increases cell viability and alkaline phosphatase activity in osteoblastic UMR-106 cells. Specneuzhenide inhibits hypoxia-induced VEGFA secretion, VEGFA and prolyl hydroxylase 2 (PHD-2) mRNA expression, and protein levels of VEGFA, HIF-1α, and PHD-2 in human acute retinal pigment epithelial-19 (ARPE-19) cells. In vivo, specneuzhenide (5 and 10 mg/kg) prevents retinal neovascularization in a rat model of oxygen-induced retinopathy.
  
  

methyl (4S,5E,6S)-5-ethylidene-4-[2-oxo-2-[[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methoxy]ethyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate

• CAS RN:
• 39011-92-2; 449733-84-0

• Formula:
• C31H42O17

• InChI:
• InChI=1S/C31H42O17/c1-3-16-17(18(28(41)42-2)12-45-29(16)48-31-27(40)24(37)22(35)19(11-32)46-31)10-21(34)44-13-20-23(36)25(38)26(39)30(47-20)43-9-8-14-4-6-15(33)7-5-14/h3-7,12,17,19-20,22-27,29-33,35-40H,8-11,13H2,1-2H3/b16-3+/t17-,19+,20+,22+,23+,24-,25-,26+,27+,29-,30+,31-/m0/s1

• InChIKey:
• STKUCSFEBXPTAY-DTYPFZMBSA-N

• Specnuezhenide is a lipopolysaccharide.
  CID 91895359 is a natural product found in Fraxinus americana, Ligustrum lucidum, and other organisms with data available.